molecular formula C8H8O3 B117786 4-Methylsalicylic acid CAS No. 50-85-1

4-Methylsalicylic acid

Cat. No. B117786
CAS RN: 50-85-1
M. Wt: 152.15 g/mol
InChI Key: NJESAXZANHETJV-UHFFFAOYSA-N
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Description

4-Methylsalicylic acid is an organic compound with the formula CH3C6H3(CO2H)(OH). It is a white solid that is soluble in basic water and in polar organic solvents. Its functional groups include a carboxylic acid and a phenol group .


Synthesis Analysis

4-Methylsalicylic acid can be prepared by hydroxylation of 4-methylbenzoic acid . The heteroleptic tris-cyclometalated iridium (III) complex with 4-methylsalicylic acid (Msal) was synthesized and characterized .


Molecular Structure Analysis

The molecular formula of 4-Methylsalicylic acid is C8H8O3. It has an average mass of 152.147 Da and a monoisotopic mass of 152.047348 Da .


Chemical Reactions Analysis

The compound has few applications. It can be prepared by hydroxylation of 4-methylbenzoic acid . To a suspension of 10 g (0.0651 mol) of 4-methylsalicylic acid in 150 mL of methanol was added 50 mL of ethereal hydrochloric acid. The reaction mixture was heated at 60° C. for 60 hours. The solvent was removed under vacuum.


Physical And Chemical Properties Analysis

4-Methylsalicylic acid is a white to greyish-beige powder . It has a melting point of 173-177 °C (lit.) and a boiling point of 234.6°C (rough estimate). It has a density of 1.2143 (rough estimate) and a refractive index of 1.4945 (estimate). It is soluble in water 10 g/L @ 20℃ .

Scientific Research Applications

Organic Chemistry Research

4-Methylsalicylic acid is an organic compound with the formula CH3C6H3(CO2H)(OH). It is a white solid that is soluble in basic water and in polar organic solvents . Its functional groups include a carboxylic acid and a phenol group . It can be prepared by hydroxylation of 4-methylbenzoic acid .

Pharmaceutical Research

4-Methylsalicylic acid has been used in the synthesis of pharmaceutical compounds. For instance, it has been used to inhibit the medium chain acyl-CoA synthetase . It has also been used in the synthesis of Schiff bases, which have potential immunosuppressive properties .

Chemical Research

In chemical research, 4-Methylsalicylic acid has been used in the synthesis of heteroleptic tris-cyclometalated iridium (III) complexes . These complexes have potential applications in various fields, including catalysis and materials science.

Biological Research

4-Methylsalicylic acid and its derivatives have been found to inhibit tissue-nonspecific alkaline phosphatase (TNAP) and intestinal alkaline phosphatase (IAP) . These enzymes play crucial roles in various biological processes, including bone mineralization and lipid metabolism.

Environmental Research

Salicylates, including 4-Methylsalicylic acid, have been found to have effects on harmful organisms due to direct action and also the indirect effects that occur due to morphological and physiological changes when the plant adapts to stressors .

Industrial Applications

4-Methylsalicylic acid exhibits solubility in both water and alcohol and boasts a wide range of applications, including industrial chemical use .

Cosmetic Research

Salicylic acid and its derivatives, including 4-Methylsalicylic acid, are widely used in cosmetic products for their keratolytic and anti-inflammatory actions . They are used in formulation designs targeting drug retention in and on the skin.

Food Industry

A method has been developed for the quantitative determination of free and conjugated forms of salicylic acid, including 4-Methylsalicylic acid, in various food products using reversed phase high-performance liquid chromatography (RP-HPLC) with fluorescence detection .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Salicylic acid and methyl salicylate are among the widely used topical salicylates namely for keratolytic and anti-inflammatory actions, respectively. The current review summarises both passive and active strategies, including emerging technologies employed to enhance skin permeation of these two salicylate compounds .

properties

IUPAC Name

2-hydroxy-4-methylbenzoic acid
Source PubChem
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InChI

InChI=1S/C8H8O3/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NJESAXZANHETJV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C(=O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30198166
Record name m-Cresotic acid
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Molecular Weight

152.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methylsalicylic acid

CAS RN

50-85-1
Record name 4-Methylsalicylic acid
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Record name 4-METHYLSALICYLIC ACID
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Record name 2-hydroxy-p-toluic acid
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Synthesis routes and methods I

Procedure details

Under nitrogen, 1.86 g (10.0 mmol) of 2-chloro-4-methylbenzoic acid was combined with 10 g of H2O. 1.11 g (15 mmol) of Ca(OH)2was then added. The mixture was heated at 85° C. under stirring for 60 min, remaining under a nitrogen atmosphere. Separately, 43 mg of CuBr and 94 mg of rac-trans-N,N′-dimethylcyclohexane-1,2-diamine (Ligand F) were combined with 1 mL deionized water under nitrogen. The resulting mixture was stirred under an air atmosphere until the CuBr was dissolved to give a blue solution. This solution was added to the stirred reaction mixture via syringe at 80° C. under nitrogen and stirred for 24 h at 80° C. After cooling to 25° C., the reaction mixture was acidified with 15% HCl, producing a white precipitate. The white precipitate was filtered and washed with water. After drying, a total of 1.45 g (9.5 mmol, 95% yield) of 2-hydroxy-4-methylbenzoic acid was collected. The purity was determined by 1H NMR to be >99%.
Quantity
1.86 g
Type
reactant
Reaction Step One
[Compound]
Name
Ca(OH)2was
Quantity
1.11 g
Type
reactant
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[Compound]
Name
CuBr
Quantity
43 mg
Type
reactant
Reaction Step Three
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0 (± 1) mol
Type
reactant
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[Compound]
Name
CuBr
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0 (± 1) mol
Type
reactant
Reaction Step Five
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0 (± 1) mol
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reactant
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
Quantity
10 g
Type
reactant
Reaction Step Eight
Quantity
94 mg
Type
catalyst
Reaction Step Nine

Synthesis routes and methods II

Procedure details

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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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